Cas no 4514-04-9 (7,8,9,10-Tetrahydrophenanthridin-6(5H)-one)

• Product name: 7,8,9,10-Tetrahydrophenanthridin-6(5H)-one
• CAS No: 4514-04-9
• MF: C₁₃H₁₃NO
• MW: 199.248
• CID: 3322984
• PubChem ID: 608061

7,8,9,10-Tetrahydrophenanthridin-6(5H)-one Chemical and Physical Properties

Names and Identifiers

• 6(5H)-PHENANTHRIDINONE, 7,8,9,10-TETRAHYDRO-
• 7,8,9,10-TETRAHYDRO-6(5H)-PHENANTHRIDINONE
• 1,2,3,4,9,10-Hexahydro-1-oxo-9-azaphenanthrene
• 7,8,9,10-tetrahydro-5H-phenanthridin-6-one
• 7,8,9,10-tetrahydrophenanthridin-6(5H)-one
• MFCD05258144
• 5,6,7,8,9,10-Hexahydrophenanthridin-6-one
• LS-07981
• Z1509145658
• OTXJKBUDMLOVIB-UHFFFAOYSA-N
• CCG-320712
• SCHEMBL2795897
• ALBB-024430
• EN300-7371617
• STK666021
• SCHEMBL25911476
• AKOS003397267
• CS-0259610
• 4514-04-9
• 7,8,9,10-Tetrahydro-6(5H)-phenanthridinone
• 6(5H)-Phenanthridinone, 7,8,9,10-tetrahydro-
• H34568
• 5,6,7,8,9,10-hexahydrophenanthridin-6-one
• 851-071-7
• 7,8,9,10-Tetrahydrophenanthridin-6(5H)-one

• Inchi： InChI=1S/C13H13NO/c15-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)14-13/h3-4,6,8H,1-2,5,7H2,(H,14,15)
• InChI Key： OTXJKBUDMLOVIB-UHFFFAOYSA-N
• SMILES： C1CCC2=C(C1)C3=CC=CC=C3NC2=O

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives

Additional information on 7,8,9,10-Tetrahydrophenanthridin-6(5H)-one

6(5H)-Phenanthridinone, 7,8,9,10-Tetrahydro-: A Comprehensive Overview

The compound 6(5H)-Phenanthridinone, 7,8,9,10-tetrahydro- (CAS No. 4514-04-9) is a unique member of the phenanthridinone family, known for its complex fused bicyclic structure. This compound has garnered significant attention in the field of biomedical research, particularly due to its potential applications in drug development and pharmacological studies.

The molecular framework of 6(5H)-Phenanthridinone, 7,8,9,10-tetrahydro- consists of a phenanthrene core with a ketone group at the 6-position. This structural uniqueness makes it a subject of interest for researchers exploring novel therapeutic agents. Recent studies have highlighted its potential as a bioactive compound, exhibiting properties that could be harnessed for cancer treatment, bacterial infections, and antioxidant therapies.

In the realm of cancer research, 6(5H)-Phenanthridinone, 7,8,9,10-tetrahydro- has shown promising results in vitro studies. It has demonstrated selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preclinical investigations have explored its ability to modulate key signaling pathways involved in tumor growth and metastasis.

Another area of exploration is its role in antimicrobial therapy. Research indicates that this compound exhibits potent activity against a range of bacterial pathogens, including those resistant to conventional antibiotics. This makes it a potential candidate for the development of new antibacterial agents, particularly in the context of rising antibiotic resistance.

The compound's antioxidant properties have also been investigated, with studies demonstrating its ability to scavenge free radicals and mitigate oxidative stress. This lends credence to its potential use in neurodegenerative diseases, where oxidative damage plays a significant role.

Recent advancements in synthetic chemistry have enabled the production of 6(5H)-Phenanthridinone, 7,8,9,10-tetrahydro- in higher yields and with improved purity. These developments are crucial for advancing its applications in pharmacological research and drug discovery.

In summary, 6(5H)-Phenanthridinone, 7,8,9,10-tetrahydro- (CAS No. 4514-04-9) stands out as a versatile compound with diverse biological activities. Its potential applications in oncology, antimicrobial therapy, and antioxidant medicine underscore its significance in contemporary biomedical research. Continued exploration of its properties and mechanisms of action is expected to yield valuable insights for the development of novel therapeutic agents.